Cas no 42058-79-7 (Benzeneacetic acid, 3-(2-aminoethoxy)-)

• Product Name: Benzeneacetic acid, 3-(2-aminoethoxy)-
• CAS No: 42058-79-7
• CID: 2636784
• Update Time: 2025-06-08

Benzeneacetic acid, 3-(2-aminoethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-(2-aminoethoxy)-
• 2-(3-(2-Aminoethoxy)phenyl)acetic acid

Additional information on Benzeneacetic acid, 3-(2-aminoethoxy)-

Comprehensive Overview of Benzeneacetic acid, 3-(2-aminoethoxy)- (CAS No. 42058-79-7): Properties, Applications, and Research Insights

Benzeneacetic acid, 3-(2-aminoethoxy)- (CAS No. 42058-79-7) is a specialized organic compound with a unique molecular structure that combines a benzeneacetic acid backbone with an aminoethoxy functional group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its dual functionality—aromaticity from the benzene ring and reactivity from the aminoethoxy side chain—makes it a versatile building block for drug development and material science applications.

In recent years, the demand for high-purity intermediates like Benzeneacetic acid, 3-(2-aminoethoxy)- has surged, driven by advancements in targeted drug delivery systems and peptide synthesis. Researchers are particularly interested in its role as a linker molecule for conjugating therapeutic agents, such as antibodies or small-molecule drugs, to enhance bioavailability. The compound’s water-solubility and amine reactivity further expand its utility in bioconjugation techniques, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS No. 42058-79-7 is often explored for its structure-activity relationships (SAR). Its electron-rich aromatic system allows for electrophilic substitutions, while the aminoethoxy group facilitates nucleophilic reactions, enabling diverse derivatization pathways. This adaptability aligns with the growing trend of green chemistry, where researchers seek eco-friendly routes to modify such intermediates without hazardous reagents.

The compound’s relevance extends to neuroscience research, where its structural analogs are investigated for modulating neurotransmitter activity. For instance, derivatives of Benzeneacetic acid, 3-(2-aminoethoxy)- have been studied for potential interactions with G-protein-coupled receptors (GPCRs), a focal point in neurodegenerative disease therapeutics. This connection to central nervous system (CNS) drug discovery underscores its importance in addressing global health challenges like Alzheimer’s and Parkinson’s diseases.

Analytical characterization of CAS No. 42058-79-7 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These methods are critical for meeting regulatory standards in pharmaceutical manufacturing, where impurities can significantly impact drug safety. The compound’s stability under physiological conditions is another area of active investigation, particularly for oral drug formulations.

Beyond pharmaceuticals, Benzeneacetic acid, 3-(2-aminoethoxy)- finds niche applications in agrochemicals and functional materials. Its ability to act as a chelating agent has prompted studies in metal-ion catalysis and nanomaterial synthesis. Such interdisciplinary applications highlight the compound’s role in bridging gaps between chemistry, biology, and materials science—a trend increasingly reflected in high-impact scientific publications.

In summary, Benzeneacetic acid, 3-(2-aminoethoxy)- (CAS No. 42058-79-7) represents a multifaceted tool for modern research. Its synthetic versatility, biological relevance, and material science potential position it at the intersection of innovation. As industries prioritize sustainable chemistry and personalized therapeutics, this compound is poised to remain a key player in scientific advancement.